Cas no 1705309-68-7 (1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine)

• Product Name: 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine
• CAS No: 1705309-68-7
• MF: C₁₈H₂₇ClN₂O₄S
• MW: 402.935982942581
• CID: 5812369
• PubChem ID: 90616647
• Update Time: 2025-06-13

1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine
• 1-(3-chloro-4-methoxyphenyl)sulfonyl-4-(4-methoxypiperidin-1-yl)piperidine
• F6442-6753
• AKOS025090061
• 1705309-68-7

• Inchi： 1S/C18H27ClN2O4S/c1-24-15-7-9-20(10-8-15)14-5-11-21(12-6-14)26(22,23)16-3-4-18(25-2)17(19)13-16/h3-4,13-15H,5-12H2,1-2H3
• InChI Key： OGYSTVQSPBVIPJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(CC1)N1CCC(CC1)OC)(=O)=O)OC

Computed Properties

• Exact Mass: 402.1380062g/mol
• Monoisotopic Mass: 402.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine

Introduction to 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine (CAS No. 1705309-68-7)

1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine, a compound with the chemical identifier CAS No. 1705309-68-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bipiperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a sulfonyl group and methoxy substituents, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine involve intricate chemical methodologies that highlight the advancements in organic synthesis. The presence of the 3-chloro-4-methoxybenzenesulfonyl moiety in the molecule suggests its potential role as an intermediate in the development of more complex pharmaceutical agents. This moiety is particularly interesting due to its ability to engage in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in drug discovery processes.

In recent years, bipiperidine derivatives have been extensively studied for their pharmacological properties. The bipiperidine core structure is known to enhance binding affinity and selectivity in drug-receptor interactions, making it a valuable scaffold for developing novel therapeutic agents. The methoxy groups in 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine contribute to its lipophilicity and solubility characteristics, which are critical factors in determining the bioavailability and pharmacokinetic behavior of drug candidates.

The biological activity of this compound has been explored in various preclinical studies. Research indicates that it may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in metabolic disorders, neurological diseases, and cancer. The sulfonyl group, a common pharmacophore in many bioactive molecules, plays a crucial role in modulating the biological activity of this compound by enhancing its interaction with target proteins.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine and its potential targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as a lead compound for further development. The structural features of this molecule make it an attractive candidate for designing drugs with improved efficacy and reduced side effects.

The synthesis of 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of its complex framework. These synthetic strategies not only highlight the expertise in organic chemistry but also contribute to the scalability of production for potential pharmaceutical applications.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical translation. The methoxy groups enhance its solubility in both aqueous and lipid environments, facilitating its transport across biological membranes. Additionally, the sulfonyl group contributes to its stability under physiological conditions, ensuring prolonged activity at target sites.

In conclusion, 1'-(3-chloro-4-methoxybenzenesulfonyl)-4-methoxy-1,4'-bipiperidine represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.